Cas no 24277-44-9 ((-)-α-Methylbenzyl Isothiocyanate)

(-)-α-Methylbenzyl Isothiocyanate structure

24277-44-9 structure

Product Name:(-)-α-Methylbenzyl Isothiocyanate

CAS No:24277-44-9

MF:C₉H₉NS

MW:163.239460706711

MDL:MFCD00135478

CID:88498

PubChem ID:7015180

Update Time:2025-04-18

(-)-α-Methylbenzyl Isothiocyanate Chemical and Physical Properties

Names and Identifiers

- (R)-(-)-1-Phenylethyl isothiocyanate
- D-?-Methylbenzyl isothiocyanate
- D-A-Methylbenzyl isothiocyanate
- [(1R)-1-isothiocyanatoethyl]benzene
- PD138983
- QQCJPTVZIZVKEZ-MRVPVSSYSA-N
- C9H9NS
- MFCD00135478
- DTXSID401302495
- CHEMBL2151314
- Z1201619239
- EN300-6769401
- R(-)- alpha -Methylbenzyl isothiocyanate
- SCHEMBL3795180
- L-alpha-Methylbenzyl isothiocyanate
- AT27179
- D-alpha-Methylbenzyl isothiocyanate
- (R)-(1-Isothiocyanatoethyl)Benzene
- BDBM50073733
- (-)-alpha-Methylbenzyl isothiocyanate, for chiral derivatization, >=99.0%
- (-)-1-Phenylethyl isothiocyanate
- A817189
- (R)-1-phenylethyl isothiocyanate
- 24277-44-9
- (r)-methyl benzyl isothiocyanate
- AKOS006343695
- TS-08077
- (-)-α-Methylbenzyl Isothiocyanate
- MDL： MFCD00135478
- Inchi： 1S/C9H9NS/c1-8(10-7-11)9-5-3-2-4-6-9/h2-6,8H,1H3/t8-/m1/s1
- InChI Key： QQCJPTVZIZVKEZ-MRVPVSSYSA-N
- SMILES： S=C=N[C@H](C)C1C=CC=CC=1
- BRN： 6476425

Computed Properties

Exact Mass: 163.04600
Monoisotopic Mass: 163.046
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 155
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 44.4A^2

Experimental Properties

Color/Form: Yellow liquid, pungent smell
Density: 1.06
Boiling Point: 126 °C
Flash Point: 103°C
Refractive Index: 1.5810
PSA: 44.45000
LogP: 2.85040
Sensitiveness: Moisture Sensitive
Solubility: Not determined

(-)-α-Methylbenzyl Isothiocyanate Security Information

Hazardous Material transportation number：UN 2810
WGK Germany：3
Hazard Category Code： 36/37/38-42
Safety Instruction： S22; S26; S45
FLUKA BRAND F CODES：10-21
Hazardous Material Identification：
HazardClass：8
PackingGroup：III
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Storage Condition：2-8°C

(-)-α-Methylbenzyl Isothiocyanate Customs Data

HS CODE：2930909090
Customs Data：

China Customs Code:
2930909090

Overview:

2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(-)-α-Methylbenzyl Isothiocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	009522-1g	D-a-Methylbenzyl isothiocyanate	24277-44-9	99%	1g	￡33.00	2022-03-01
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abcr	AB150091-1 g	D-alpha-Methylbenzyl isothiocyanate, 99%; .	24277-44-9	99%	1g	€136.60	2023-06-23
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(-)-α-Methylbenzyl Isothiocyanate Suppliers

Amadis Chemical Company Limited

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(CAS:24277-44-9)(-)-α-Methylbenzyl Isothiocyanate

Order Number:A1209574

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 15:58

Price ($):430.0

Email:sales@amadischem.com

Product Official Link

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